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Compound of Interest

Compound Name: Azapetine

Cat. No.: B085885

For Researchers, Scientists, and Drug Development Professionals

Introduction

Azapetine is a vasodilator that functions as an antagonist of both alpha-1 and alpha-2
adrenergic receptors.[1] This property makes it a valuable tool in pharmacological research for
studying the roles of these receptors in various physiological and pathological processes.
These application notes provide detailed protocols for the preparation, storage, and use of
azapetine solutions in a research setting. Due to the limited availability of specific solubility and
stability data for azapetine, the following protocols are based on general best practices for
preparing and handling chemical compounds for research. Researchers are strongly
encouraged to perform small-scale solubility and stability tests for their specific applications.

Chemical and Physical Properties

The most commonly used form of azapetine in research is azapetine phosphate.
Understanding its chemical and physical properties is crucial for accurate solution preparation.
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Property Azapetine (Free Base) Azapetine Phosphate
6-prop-2-enyl-5,7- phosphoric acid;6-prop-2-enyl-

IUPAC Name dihydrobenzo[d] 5,7-dihydrobenzol[d]
[2]benzazepine [2]benzazepine

Molecular Formula Ci7H17N C17H20NO4P

Molecular Weight 235.32 g/mol [3] 333.32 g/mol [4][5]

CAS Number 146-36-1[3] 130-83-6[4]

Appearance Solid (form may vary) Solid (form may vary)

Mechanism of Action: Alpha-Adrenergic Receptor
Antagonism

Azapetine exerts its effects by blocking alpha-1 and alpha-2 adrenergic receptors, thereby
inhibiting the downstream signaling cascades initiated by endogenous catecholamines like
norepinephrine and epinephrine.

Alpha-1 Adrenergic Receptor Signaling Pathway
Blockade

Alpha-1 adrenergic receptors are Gq protein-coupled receptors. Their activation typically leads
to the activation of phospholipase C (PLC), which in turn generates inositol triphosphate (IP3)
and diacylglycerol (DAG). IPs triggers the release of intracellular calcium, and DAG activates
protein kinase C (PKC), leading to various cellular responses, including smooth muscle
contraction. By blocking these receptors, azapetine prevents these downstream effects.
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Prepare Azapetine
Stock Solution (e.g., 10 mM in DMSO)

'

Aliquot and Store
Stock at -20°C/-80°C
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Prepare Working
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Solutions Culture Cells to
Desired Confluency

'

Treat Cells with
Azapetine and Controls
(Vehicle, Untreated)

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
2. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
3. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
4. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
5. mdpi.com [mdpi.com]

» To cite this document: BenchChem. [Application Notes and Protocols for Azapetine Solutions
in Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085885#how-to-prepare-azapetine-solutions-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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